Cas no 6386-97-6 (3-chloro-N'-(1-naphthalen-2-ylethylidene)-1-benzothiophene-2-carbohydrazide)

• Product Name: 3-chloro-N'-(1-naphthalen-2-ylethylidene)-1-benzothiophene-2-carbohydrazide
• CAS No: 6386-97-6
• MF: C₂₁H₁₅ClN₂OS
• MW: 378.874602556229
• CID: 1661186
• PubChem ID: 5215754
• Update Time: 2025-04-21

3-chloro-N'-(1-naphthalen-2-ylethylidene)-1-benzothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N'-(1-naphthalen-2-ylethylidene)-1-benzothiophene-2-carbohydrazide
• 3-chloro-N-(1-naphthalen-2-ylethylideneamino)-1-benzothiophene-2-carboxamide
• DTXSID40410604
• 3-Chloro-N'-[1-(naphthalen-2-yl)ethylidene]-1-benzothiophene-2-carbohydrazide
• 6386-97-6

• Inchi： 1S/C21H15ClN2OS/c1-13(15-11-10-14-6-2-3-7-16(14)12-15)23-24-21(25)20-19(22)17-8-4-5-9-18(17)26-20/h2-12H,1H3,(H,24,25)
• InChI Key： KMHSHNQCRNBTAF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NN=C(C)C2=CC=C3C=CC=CC3=C2)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 378.05955
• Monoisotopic Mass: 378.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 41.46